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Compound of Interest

Compound Name: 4-Methyl-4-nitrovaleraldehyde

CAS No.: 57620-49-2

Cat. No.: B1357132

Get Quote

This guide provides essential safety protocols and operational directives for the handling of 4-
Methyl-4-nitrovaleraldehyde (CAS RN: 57620-49-2). As a compound combining the

functionalities of an aldehyde and a nitroalkane, it requires a stringent and informed approach

to laboratory safety. The following procedures are rooted in established safety principles for

related chemical classes and are designed to empower researchers, scientists, and drug

development professionals with the knowledge to work safely and effectively.

Hazard Analysis and Chemical Profile
A thorough understanding of the inherent risks is the foundation of safe chemical handling.

While detailed toxicological data for 4-Methyl-4-nitrovaleraldehyde is not extensively

documented, a robust hazard assessment can be constructed by examining its functional

groups: the aldehyde and the tertiary nitro group.

Known Properties:
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Property Value Source

Chemical Formula C₆H₁₁NO₃ TCI

Molecular Weight 145.16 g/mol TCI

Physical State
Colorless to light orange/yellow

clear liquid (at 20°C)
TCI

Boiling Point 90 °C at 3 mmHg TCI

Storage Conditions

Room temperature,

recommended <15°C in a cool,

dark place

TCI

Special Handling
Air sensitive; store under an

inert gas
TCI

Inferred Hazard Profile:

The hazard profile is extrapolated from data on structurally similar compounds, such as other

nitroalkanes and aldehydes like 4-nitrobenzaldehyde.

Skin and Eye Irritation: Aldehydes are known to be irritants. Safety data for analogous

compounds like 4-nitrobenzaldehyde and p-tolualdehyde confirm classifications for skin

irritation (H315) and serious eye irritation (H319).[1][2]

Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation (H335).[2]

Skin Sensitization: Some nitroaromatic aldehydes are known to be skin sensitizers, meaning

they can cause an allergic skin reaction upon repeated contact (H317).

Acute Toxicity: Related compounds are documented as being harmful if swallowed (H302).[2]

Reactivity: The nitroalkane group can be energetic. While this specific compound is not

classified as an explosive, nitroalkanes can be reactive and should be handled with care,

avoiding strong bases, oxidizing agents, and reducing agents.
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Personal Protective Equipment (PPE): A Multi-
Layered Defense
A comprehensive PPE strategy is mandatory when handling 4-Methyl-4-nitrovaleraldehyde.

The selection of appropriate barriers is critical to prevent exposure through dermal contact,

inhalation, or eye contact.
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PPE Category Specification
Rationale and Best
Practices

Hand Protection Butyl Rubber Gloves

Butyl rubber gloves offer

excellent resistance to a wide

array of chemicals, including

aldehydes and nitro-

compounds.[3] For extended

operations, consider wearing

two pairs of nitrile gloves as an

alternative, with the

understanding that

breakthrough times may be

shorter. Always inspect gloves

for any signs of degradation or

perforation before use.

Eye and Face Protection
Chemical Splash Goggles

(ANSI Z87.1 certified)

Standard safety glasses are

insufficient. Chemical splash

goggles that form a seal

around the eyes are required

to protect against splashes.[4]

Face Shield (worn over

goggles)

When there is a significant risk

of splashing (e.g., during

transfers of larger volumes or

reactions under pressure), a

face shield provides an

additional layer of protection

for the entire face.[4]

Body Protection
Flame-Resistant Laboratory

Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned to protect against

splashes and potential fire

hazards.[4]

Chemical-Resistant Apron For procedures with a higher

risk of spillage, a chemical-
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resistant apron worn over the

lab coat is recommended.

Respiratory Protection
Use within a certified Chemical

Fume Hood

All handling of 4-Methyl-4-

nitrovaleraldehyde should be

conducted within a properly

functioning chemical fume

hood to minimize inhalation

exposure.

Respirator (if fume hood is not

available or in case of a spill)

In the event of a significant

spill or if work outside a fume

hood is unavoidable, a NIOSH-

approved respirator with

organic vapor cartridges is

necessary.[5]

Operational Plan: A Step-by-Step Guide to Safe
Handling
Adherence to a systematic operational plan minimizes the risk of exposure and accidents.

Preparation and Engineering Controls
Fume Hood Verification: Ensure the chemical fume hood is operational, with the sash at the

appropriate height.

Designated Area: Cordon off a specific area within the fume hood for the handling of 4-
Methyl-4-nitrovaleraldehyde to contain potential spills.

Gather Materials: Have all necessary equipment, including reaction vessels, transfer

pipettes, and waste containers, readily available within the fume hood to streamline the

process.

Weighing and Transfer
Inert Atmosphere: As the compound is air-sensitive, consider using techniques to handle it

under an inert atmosphere (e.g., nitrogen or argon), especially for prolonged procedures.
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Careful Dispensing: When transferring the liquid, use appropriate tools like a calibrated

pipette or a syringe to avoid splashes.

Containment: Perform all transfers over a secondary containment tray to catch any drips or

spills.

Post-Handling Decontamination
Surface Cleaning: Decontaminate all surfaces that may have come into contact with the

chemical. A solution of mild detergent and water is generally effective for initial cleaning,

followed by a rinse with an appropriate solvent like ethanol or isopropanol.

Equipment Decontamination: Glassware and equipment should be thoroughly rinsed with a

suitable solvent. For nitrosamines, a 1:1 solution of hydrobromic acid and acetic acid is

effective, though this should be handled with extreme care and appropriate PPE.[6] Given

the reactivity of aldehydes, a more benign approach using a mild oxidizing agent followed by

thorough rinsing may be considered.

Disposal Plan: Responsible Waste Management
Proper disposal is a critical component of the chemical lifecycle.

Waste Collection
Designated Waste Container: Use a clearly labeled, leak-proof container for all liquid waste

containing 4-Methyl-4-nitrovaleraldehyde. High-density polyethylene (HDPE) or glass

containers are generally suitable.[7]

Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical

name.[7]

Solid Waste: Contaminated solid waste, such as gloves, paper towels, and pipette tips,

should be collected in a separate, clearly labeled hazardous waste bag or container.

Disposal Procedure
All waste containing 4-Methyl-4-nitrovaleraldehyde must be disposed of through an approved

hazardous waste management service.[8] Do not dispose of this chemical down the drain.
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Emergency Procedures
In the event of an exposure or spill, immediate and correct action is crucial.

Emergency Scenario Immediate Action

Skin Exposure

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.[9]

Remove contaminated clothing while continuing

to flush. Seek immediate medical attention.

Eye Exposure

Immediately flush the eyes with a gentle stream

of water for at least 15 minutes, holding the

eyelids open.[9] Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Inhalation

Move the affected person to fresh air at once.

[10] If breathing is difficult or has stopped,

administer artificial respiration and seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.[2]

Minor Spill

For a small spill contained within a chemical

fume hood, use an inert absorbent material like

sand or vermiculite to contain and absorb the

liquid.[7] Place the absorbed material into a

designated hazardous waste container.

Major Spill

Evacuate the immediate area and alert others. If

the spill is outside of a fume hood or is large,

contact your institution's emergency response

team.

Visual Workflow and Logic Diagrams
Handling Workflow for 4-Methyl-4-nitrovaleraldehyde
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Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 4-Methyl-4-nitrovaleraldehyde.
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PPE Decision Logic

Handling 4-Methyl-4-nitrovaleraldehyde?

Is a Fume Hood Available?

Required PPE:
- Butyl Gloves

- Chemical Goggles
- Lab Coat

Yes

Use Respirator

No

Significant Splash Risk?

No

Add Face Shield

Yes

Do Not Proceed

If respirator unavailable

Click to download full resolution via product page

Caption: Decision-making process for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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